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Compound of Interest

Compound Name: Sodium hydrogen ferric dtpa

CAS No.: 12389-75-2

Cat. No.: B1401466

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Sodium Hydrogen Ferric DTPA (NaFeDTPA) is widely used as a micronutrient source and a

chelating reagent. While it exhibits low acute toxicity to humans, its disposal presents a specific

environmental challenge often overlooked in standard safety data sheets (SDS): Chelation

Persistence.

Unlike simple inorganic salts, the DTPA ligand is recalcitrant to biodegradation in standard

wastewater treatment plants (WWTPs). If discharged into municipal drains, DTPA passes

through treated, re-mobilizing heavy metals (Pb, Cd, Hg) from river sediments back into the

water column. Therefore, drain disposal is strictly prohibited for this compound, regardless of

concentration.
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Parameter Specification

Chemical Name
Sodium hydrogen ferric

diethylenetriaminepentaacetate

CAS Number 12389-75-2

Formula C₁₄H₁₉FeN₃NaO₁₀

Molecular Weight ~468.2 g/mol

Solubility Soluble in water; stable in neutral to acidic pH

Appearance Yellow to yellow-brown crystalline powder

Hazards
Not P-listed or U-listed (RCRA); Irritant

(Eye/Inhalation)

Environmental Rationale (The "Why")
To ensure compliance and scientific integrity, researchers must understand the downstream

impact of their waste. The following diagram illustrates the "Hidden Hazard" mechanism that

necessitates strict segregation of DTPA waste.
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Figure 1: The environmental pathway of DTPA showing why drain disposal causes secondary

heavy metal contamination.

Personal Safety & Handling
While the environmental risk is chronic, the immediate risk to the handler is acute irritation.
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Hazard Type Protection Protocol

Respiratory

N95 or P100 Respirator. Fine dust generation is

common during weighing. Inhalation can cause

mucosal irritation.

Ocular

Chemical Safety Goggles. Standard safety

glasses are insufficient for fine powders that

may drift behind lenses.

Dermal

Nitrile Gloves (Min 0.11mm thickness). Lab coat

with cuffed sleeves to prevent powder

accumulation on wrists.

Engineering

Fume Hood or Powder Weighing Station.

Always handle open containers in ventilated

enclosures.

Disposal Workflows & Protocols
A. Solid Waste Disposal (Pure Reagent or Spills)
Context: Expired shelf stock or spill cleanup material.

Segregation: Do not mix with strong oxidizers or acidic waste.[1]

Containerization: Use a High-Density Polyethylene (HDPE) wide-mouth jar.

Labeling: Label clearly as "Non-Hazardous Chemical Waste - Solid - Contains Chelating

Agents."

Note: Even if "Non-Hazardous" by RCRA definition, adding the "Chelating Agent" tag alerts

the waste contractor to avoid co-mingling with metal-bearing wastes.

Verification: Ensure the lid is taped shut to prevent dust release during transport.

B. Liquid/Aqueous Waste Disposal
Context: Stock solutions, mother liquors, or experimental byproducts.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/105590-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Self-Validating Protocol: Before adding liquid waste to a drum, perform these checks to

prevent dangerous evolution of gases or container failure.

pH Validation:

Check pH of the solution.[2][3]

Requirement: pH should be between 4.0 and 9.0.

Reasoning: Highly acidic conditions (pH < 3) can destabilize the complex; highly alkaline

conditions (pH > 11) can damage standard drum linings over time. Neutralize with dilute

NaOH or H₂SO₄ if necessary.

Oxidizer Check:

Confirm no Peroxides or Nitrates are present in the waste stream. DTPA is organic; mixing

with strong oxidizers in a waste drum can be exothermic.

Filtration (Optional but Recommended):

If the solution contains precipitated iron or other solids, filter through a 0.45µm membrane.

Dispose of the filter as solid waste. This prevents sludge buildup in liquid waste drums.

C. Decision Tree Workflow
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Waste Generation
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Figure 2: Operational decision tree for segregating NaFeDTPA waste streams.

Emergency Spill Management
Do not use water to wash down a powder spill. This converts a contained solid problem into an

uncontained liquid environmental hazard.

Isolate: Mark the area.[4] Don PPE (N95 mask is critical).
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Dry Recovery:

Use a dustpan and brush for large piles.

Use a HEPA-filtered vacuum for fine residue.

Wet Wipe (Final Step only):

Only after bulk removal, use damp paper towels to capture remaining dust.

Dispose of towels as Solid Chemical Waste, not in the trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1401466/docs#operational-guide-safe-disposal-and-
management-of-sodium-hydrogen-ferric-dtpa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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